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Compound of Interest

Compound Name: 4,4'-BIPHENYLDICARBONITRILE

Cat. No.: B073637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4,4'-dicyanobiphenyl. The information is curated for researchers, scientists, and

professionals in drug development who require detailed data on this compound. This document

presents quantitative data in structured tables, details experimental protocols for its synthesis

and purification, and includes visualizations for key workflows.

Core Physicochemical Properties
4,4'-Dicyanobiphenyl is a solid organic compound with the chemical formula C₁₄H₈N₂[1]. It is

also known by other names including biphenyl-4,4'-dicarbonitrile and 4-(4-

cyanophenyl)benzonitrile[1].
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Property Value Source

Molecular Formula C₁₄H₈N₂ [1]

Molecular Weight 204.23 g/mol [1]

Melting Point 236-240 °C [2]

Boiling Point 332.72 °C (rough estimate) [2]

logP (calculated) 3.097 [3]

Water Solubility (calculated) log₁₀WS = -4.78 (mol/L) [3]

Water Solubility Insoluble [2][4]

Spectroscopic Data
Spectrum Type Key Peaks/Signals

Infrared (IR)
Data available, specific peaks not detailed in

search results.

¹H NMR
Data available, specific chemical shifts not

detailed in search results.

Mass Spectrometry (GC-MS)
m/z Top Peak: 204, 2nd Highest: 203, 3rd

Highest: 205[1].

UV-Vis
Data available, specific λmax not detailed in

search results.

Solubility Profile
While quantitative solubility data in various organic solvents is not readily available in the

literature, 4,4'-dicyanobiphenyl is known to be insoluble in water[2][4]. For a related compound,

dimethyl biphenyl-4,4'-dicarboxylate, the solubility in DMSO is approximately 0.25 mg/mL and

in dimethylformamide is approximately 1 mg/mL. It is expected that 4,4'-dicyanobiphenyl would

have some solubility in common organic solvents like acetone, ethanol, dichloromethane, and

toluene, which are often used in its synthesis and purification.
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Acid Dissociation Constant (pKa) and Partition
Coefficient (logP)
Experimentally determined pKa and logP values for 4,4'-dicyanobiphenyl are not readily

available. The calculated octanol-water partition coefficient (logP) is 3.097[3]. For context, the

simpler, related molecule benzonitrile has a logP of 1.56. Due to the presence of two nitrile

groups, 4,4'-dicyanobiphenyl is a very weak base. The pKa of the conjugate acid is expected to

be very low, likely less than that of benzonitrile, which has a pKa of -10.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 4,4'-dicyanobiphenyl are

not explicitly available. However, based on common organic chemistry procedures for similar

compounds, the following protocols can be proposed.

Synthesis via Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. For the

synthesis of 4,4'-dicyanobiphenyl, this would involve the reaction of 4-bromobenzonitrile with 4-

cyanophenylboronic acid.

Materials:

4-bromobenzonitrile

4-cyanophenylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃ or K₃PO₄)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)

Procedure:
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To a Schlenk flask, add 4-bromobenzonitrile (1.0 eq), 4-cyanophenylboronic acid (1.1 eq),

and the base (2.0 eq).

Add the palladium catalyst (e.g., 5 mol%).

Evacuate the flask and backfill with an inert gas three times.

Add the degassed solvent system (e.g., 1,4-dioxane and water).

Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 18-24 hours, monitoring

the reaction progress by TLC or HPLC.

Upon completion, cool the reaction mixture to room temperature.

Add water and extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can then be purified by recrystallization.
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Caption: Workflow for the Suzuki-Miyaura synthesis of 4,4'-dicyanobiphenyl.

Purification by Recrystallization
Recrystallization is a common technique for purifying solid organic compounds. Ethanol is a

suitable solvent for the recrystallization of many biphenyl derivatives.

Materials:

Crude 4,4'-dicyanobiphenyl

Ethanol (reagent grade)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b073637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activated charcoal (optional)

Büchner funnel and flask

Filter paper

Procedure:

Place the crude 4,4'-dicyanobiphenyl in an Erlenmeyer flask.

Add a minimal amount of hot ethanol to dissolve the solid completely. The solution should be

saturated at the boiling point of the ethanol.

If colored impurities are present, add a small amount of activated charcoal and boil for a few

minutes.

Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.

Allow the filtrate to cool slowly to room temperature. Crystal formation should occur as the

solution cools.

Further cool the flask in an ice bath to maximize crystal yield.

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

impurities.

Dry the purified crystals in a vacuum oven.
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Caption: General workflow for the purification of 4,4'-dicyanobiphenyl by recrystallization.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method can be employed for the analysis of 4,4'-dicyanobiphenyl.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and water, potentially with a small amount of acid like

phosphoric acid or formic acid for MS compatibility.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of 4,4'-

dicyanobiphenyl.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the identification and quantification of 4,4'-dicyanobiphenyl.

Column: A nonpolar or semi-polar capillary column.

Carrier Gas: Helium.

Injection: Split or splitless injection depending on the concentration.

Detection: Mass spectrometry, monitoring for the molecular ion at m/z 204.

Applications in Research and Development
4,4'-Dicyanobiphenyl serves as a key intermediate in the synthesis of various materials and

compounds. Its rigid biphenyl core and terminal nitrile groups make it a valuable building block

in the preparation of:

Liquid Crystals: The linear shape and polar nitrile groups are common features in molecules

that exhibit liquid crystalline properties.

Pharmaceutical Intermediates: It is used in the synthesis of more complex molecules with

potential therapeutic applications.
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Porous Membranes: It can be used in the preparation of triazine-framework-based porous

membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b073637?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-cyanophenyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-cyanophenyl_benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7488702.htm
https://www.chemeo.com/cid/35-789-8/1-1-Biphenyl-4-4-dicarbonitrile
https://www.chemeo.com/cid/35-789-8/1-1-Biphenyl-4-4-dicarbonitrile
https://www.fishersci.ca/shop/products/biphenyl-4-4-dicarbonitrile-98-thermo-scientific/p-7043916
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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